Cas no 899956-34-4 (N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-3-(dimethylamino)propylethanediamide)

• Product Name: N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-3-(dimethylamino)propylethanediamide
• CAS No: 899956-34-4
• MF: C₁₅H₂₁N₃O₄
• MW: 307.344943761826
• CID: 5488977
• Update Time: 2025-10-21

N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-3-(dimethylamino)propylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-[3-(dimethylamino)propyl]oxamide
• N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-3-(dimethylamino)propylethanediamide

• Inchi： 1S/C15H21N3O4/c1-18(2)7-3-6-16-14(19)15(20)17-11-4-5-12-13(10-11)22-9-8-21-12/h4-5,10H,3,6-9H2,1-2H3,(H,16,19)(H,17,20)
• InChI Key： KITQVAAFWUKRHR-UHFFFAOYSA-N
• SMILES： C(NCCCN(C)C)(=O)C(NC1=CC=C2OCCOC2=C1)=O

Additional information on N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-3-(dimethylamino)propylethanediamide

N'-(2,3-Dihydro-1,4-Benzodioxin-6-Yl)-N-3-(Dimethylamino)Propylethanediamide: A Comprehensive Overview

The compound N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-3-(dimethylamino)propylethanediamide (CAS No. 899956-34-4) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and promising applications in drug design and material science. Recent studies have highlighted its role in modulating biological pathways, making it a subject of interest for researchers worldwide.

The molecular structure of N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-3-(dimethylamino)propylethanediamide is characterized by a benzodioxin ring system fused with an ethanediamide moiety. The presence of the dimethylamino group introduces unique electronic properties, enhancing its ability to interact with biological targets. This structural feature has been exploited in the development of novel therapeutic agents, particularly in the realm of enzyme inhibitors and receptor modulators.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize its production. These techniques not only improve yield but also ensure the purity and stability of the final product. The ability to synthesize this compound in large quantities has paved the way for its application in preclinical studies and beyond.

In terms of pharmacological activity, N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-3-(dimethylamino)propylethanediamide has demonstrated potent inhibitory effects on key enzymes involved in metabolic pathways. For instance, studies have shown its ability to inhibit histone deacetylases (HDACs), which are critical targets in cancer therapy. This inhibitory activity suggests its potential as a lead compound for developing anti-cancer drugs with improved efficacy and reduced side effects.

Beyond pharmacology, this compound has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and solar cells, where its ability to facilitate electron transport is highly advantageous.

The environmental impact of N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-3-(dimethylamino)propylethanediamide has also been a topic of recent research. Studies have focused on its biodegradability and toxicity profiles to assess its safety for industrial and medical applications. Preliminary findings indicate that it exhibits low toxicity under standard conditions, making it suitable for use in controlled environments.

In conclusion, N'-(2,3-dihydro-1,4-benzodioxin-6-Yl)-N'-[3-(Dimethylamino)Propyl]Ethanediamide (CAS No. 899956 34 4) stands as a versatile compound with diverse applications across multiple disciplines. Its structural uniqueness and functional versatility continue to drive innovative research efforts aimed at unlocking its full potential in drug development and materials science.